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Compound of Interest

Compound Name: Tungsten diboride

CAS No.: 12228-69-2

Cat. No.: B080058

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of tungsten diboride (WB2) as a

superhard material. The information compiled herein is intended to be a valuable resource for

researchers and scientists working in materials science, condensed matter physics, and

engineering. While not directly related to drug development, the principles of material

characterization and the development of high-performance materials may be of tangential

interest to professionals in drug delivery and medical device development where material

properties are critical.

Introduction to Tungsten Diboride (WB2)
Tungsten diboride (WB2) is a transition metal boride that has garnered significant attention for

its excellent mechanical properties, including high hardness and wear resistance.[1][2] It is

considered a promising candidate for applications in cutting tools, protective coatings, and

other components requiring high durability.[3][4][5] The properties of WB2 are intrinsically

linked to its crystal structure, which typically consists of alternating layers of tungsten and boron
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atoms.[6][7] While pure WB2 is very hard, its properties can be further enhanced through

doping or the formation of composites.[6][8]

Mechanical Properties of WB2
The mechanical properties of WB2 can vary depending on the synthesis method, grain size,

and the presence of dopants or secondary phases. The following table summarizes key

quantitative data from various studies.
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Property Material
Synthesis
Method

Value
Applied
Load/Condi
tions

Reference(s
)

Vickers

Hardness

(Hv)

WB2

High

Pressure/Hig

h

Temperature

25.5 GPa Asymptotic [1]

WB2

High

Pressure/Hig

h

Temperature

43.875 GPa 0.49 N [1]

WB2 - ~20 GPa > 3 N [3][7][9][10]

WB2 Arc Melting
29.5 ± 1.7

GPa
0.49 N [6]

W0.94Nb0.06

B2
Solid Solution

40.3 ± 1.6

GPa
0.49 N [6]

W0.92Ta0.08

B2
Solid Solution

41.0 ± 1.2

GPa
0.49 N [6]

W0.70Mo0.3

0B2
Arc Melting

45.7 ± 2.5

GPa
0.49 N [8]

WB2–30 wt%

B4C
Composite

53.8 ± 6.0

GPa
0.49 N [8]

WB2–30 wt%

SiC
Composite

45.7 ± 6.6

GPa
0.49 N [8]

α-WB2-z thin

film
PVD ~25 GPa

No 0001

orientation
[11]

α-WB2-z thin

film
PVD ~40 GPa

Purely 0001

oriented
[11]

Bulk Modulus

(K)
WB2

Ultrasonic

Measurement

s

349 GPa
Ambient

Pressure
[12]
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W0.70Mo0.3

0B2

High-

Pressure

Radial

Diffraction

355 ± 2 GPa - [8]

WB2 (hex2)

First-

principles

calculation

~350 GPa - [13]

Shear

Modulus (G)
WB2

Ultrasonic

Measurement

s

200 GPa - [14]

WB2 (hex1)

First-

principles

calculation

275.2 GPa - [13]

Young's

Modulus (E)
1L WS2 Indentation 272 ± 18 GPa - [15]

α-WB2-z thin

films

Nanoindentati

on

Varies with

orientation
- [16]

Fracture

Toughness

(KIC)

WB1.45 (thin

film)
PVD

2.89 ± 0.26

MPa√m
- [11]

WB1.87 (thin

film)
PVD

3.23 ± 0.19

MPa√m
- [11]

WB1.55 (thin

film)
PVD

3.65 ± 0.26

MPa√m
- [11]

Experimental Protocols
Synthesis of WB2 Powders via Molten Salt Route
This protocol describes a facile method for synthesizing WB2 powders at a relatively low

temperature.[17]

Materials:
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Tungsten powder (W)

Amorphous boron powder (B)

Sodium chloride (NaCl)

Potassium chloride (KCl)

Equipment:

Tube furnace

Alumina crucible

Ball mill

Vacuum filtration system

Procedure:

Mix tungsten and amorphous boron powders in the desired stoichiometric ratio.

Add NaCl and KCl salts to the reactant mixture. The salt acts as a liquid medium to facilitate

the reaction.

Thoroughly mix the powders using a ball mill to ensure homogeneity.

Place the mixed powder in an alumina crucible and heat it in a tube furnace under an inert

atmosphere (e.g., argon).

Heat the mixture to the reaction temperature (e.g., 1000 °C) and hold for a specified duration

(e.g., 3 hours).[17]

After the reaction, cool the furnace to room temperature.

Wash the product with deionized water to remove the salt matrix.

Filter and dry the resulting WB2 powder.
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Vickers Microhardness Testing
This protocol outlines the standard procedure for determining the Vickers hardness of a

material.[18][19][20]

Equipment:

Vickers microhardness tester equipped with a diamond pyramid indenter.

Polished sample of the material to be tested.

Procedure:

Ensure the surface of the material sample is polished to a mirror finish to obtain a clear

indentation.

Place the sample on the tester's stage.

Select the desired test load (e.g., 0.49 N, 3 N).

Bring the indenter into contact with the sample surface and apply the selected load for a

standard dwell time (typically 10-15 seconds).

Remove the load, leaving an indentation on the surface.

Measure the lengths of the two diagonals of the diamond-shaped indentation using the

microscope of the hardness tester.

Calculate the Vickers hardness (HV) using the formula: HV = 1.8544 * (F / d²) where F is the

applied load in kilogram-force (kgf) and d is the average length of the diagonals in

millimeters.[18]

Nanoindentation for Hardness and Elastic Modulus
Nanoindentation is a powerful technique for probing the mechanical properties of materials at

the nanoscale.[21][22]

Equipment:
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Nanoindenter with a Berkovich (three-sided pyramid) or other defined indenter tip.

Polished sample of the material.

Procedure:

Mount the polished sample on the nanoindenter stage.

Select the area of interest for indentation.

The indenter tip approaches the sample surface at a controlled rate.

Upon contact, the indenter is driven into the material to a predetermined maximum load or

depth.

The load is then withdrawn at a controlled rate.

A load-displacement curve is generated throughout this process.

The hardness and elastic modulus are calculated from the unloading portion of the curve

using the Oliver-Pharr method. The hardness is determined from the maximum load divided

by the projected contact area, and the elastic modulus is derived from the stiffness of the

initial unloading response.

Visualizations
Experimental Workflow for WB2 Synthesis and
Characterization
The following diagram illustrates a typical workflow for the synthesis and characterization of

WB2 as a superhard material.
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Caption: Experimental workflow for WB2 synthesis and characterization.
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Relationship Between Crystal Structure and Hardness in
WB2
The hardness of WB2 is intrinsically linked to its crystal structure. The arrangement of atoms

and the nature of the chemical bonds determine its resistance to deformation.

Crystal Structure

Mechanical Properties

Hexagonal Crystal Structure
(e.g., AlB2-type)

Strong Covalent W-B and B-B Bonds

Alternating W and B Layers

Resistance to Dislocation Slip

enhances

influences High Hardness
results in

Click to download full resolution via product page

Caption: Crystal structure's influence on WB2 hardness.

Potential Applications
The exceptional hardness and wear resistance of WB2 make it a suitable material for a variety

of demanding applications.[3][4][9][23]

Cutting Tools and Abrasives: WB2 can be used in cutting tools for machining hard materials

and as an abrasive for grinding and polishing.[4]

Wear-Resistant Coatings: Thin films of WB2 can be applied to surfaces to protect them from

wear and corrosion, extending the lifetime of components in harsh environments.[3][4]

High-Temperature Applications: Due to its high melting point, WB2 is a candidate for use in

refractory materials and components exposed to extreme temperatures.[3][4]

Bulletproof Materials: The high hardness of tungsten borides makes them of interest for

military applications, including bulletproof materials.[3]
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Electrodes and Electronic Materials: WB2 exhibits metallic conductivity, making it potentially

useful for electrode materials in certain applications.[4][23]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.struers.com/en/Knowledge/Hardness-testing/Vickers
https://24metal.com/en/glossary/proba_twardosci_vickersa_hv
https://www.researchgate.net/figure/Experimental-Parameters-of-Nanoindentation-Test_tbl1_324905620
https://digitalcommons.bucknell.edu/cgi/viewcontent.cgi?article=1698&context=fac_journ
http://tungsten-boride.com/
http://tungsten-boride.com/
https://www.benchchem.com/product/b080058/docs#application-notes-and-protocols-for-wb2-as-a-superhard-material
https://www.benchchem.com/product/b080058/docs#application-notes-and-protocols-for-wb2-as-a-superhard-material
https://www.benchchem.com/product/b080058/docs#application-notes-and-protocols-for-wb2-as-a-superhard-material
https://www.benchchem.com/product/b080058/docs#application-notes-and-protocols-for-wb2-as-a-superhard-material
https://www.benchchem.com/product/b080058?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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